3-[3-({2-[(3-Fluorophenyl)amino]-2-oxoethyl}sulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]propanoic acid

• IUPAC Name: 3-[3-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-5-oxo-4H-1,2,4-triazin-6-yl]propanoic acid
• InChI: InChI=1S/C14H13FN4O4S/c15-8-2-1-3-9(6-8)16-11(20)7-24-14-17-13(23)10(18-19-14)4-5-12(21)22/h1-3,6H,4-5,7H2,(H,16,20)(H,21,22)(H,17,19,23)
• InChI Key: CIGFTNLJGOBQCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CSC2=NN=C(C(=O)N2)CCC(=O)O
• Molecular Formula: C14H13FN4O4S
• Molecular Weight: 352.34 g/mol

Description

3-[3-({2-[(3-Fluorophenyl)amino]-2-oxoethyl}sulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]propanoic acid is a useful research compound. Its molecular formula is C14H13FN4O4S and its molecular weight is 352.34. The purity is usually 95%.
BenchChem offers high-quality 3-[3-({2-[(3-Fluorophenyl)amino]-2-oxoethyl}sulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[3-({2-[(3-Fluorophenyl)amino]-2-oxoethyl}sulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Neurological Research mGluR5 Modulation: Researchers use (S)-3-Amino-2-(4-fluorophenyl)propanoic acid as a probe to study the structure and function of metabotropic glutamate receptor 5 (mGluR5). This receptor plays a crucial role in synaptic plasticity and various neurological disorders.

Bioprocessing and Cell Culture

• Cell Culture and Transfection : 3-(2-Fluorophenyl)propionic acid has applications in bioprocessing and cell culture. It may be used as a component in cell culture media or as a modulator of cellular processes.

PPAR Agonist Design

• Triple-Acting PPAR Agonist : The design and synthesis of a triple-acting PPARα, -γ, and -δ agonist involve 3-(2-ethyl-4-{2-[2-(4-fluorophenyl)-5-methyloxazol-4-yl]ethoxy}phenyl)propanoic acid. This compound targets peroxisome proliferator-activated receptors (PPARs) involved in metabolic regulation.

Chemical Synthesis

• Building Block : 3-(3-Fluorophenyl)propionic acid serves as a building block in organic synthesis. Chemists use it to create more complex molecules and study their properties.

Drug Discovery

• Targeting Inflammation : Researchers explore the anti-inflammatory potential of 3-(2-fluorophenyl)propionic acid. Its structural features make it an interesting candidate for drug development targeting inflammatory pathways.

Biochemical Assays

• Enzyme Inhibition Studies : Scientists use this compound in biochemical assays to investigate enzyme inhibition. Its interaction with enzymes provides insights into potential therapeutic targets.